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Compound of Interest

Compound Name: 5,8-Dibromoquinoxaline

Cat. No.: B189913 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 5,8-
Dibromoquinoxaline (CAS No. 148231-12-3), a versatile chemical intermediate used in

pharmaceutical research, particularly in the synthesis of anticancer drugs, and in the

development of organic optoelectronic devices.[1] Due to its hazardous properties, strict

adherence to safety protocols is essential when handling this compound.

Hazard Identification and Classification
5,8-Dibromoquinoxaline is classified as a hazardous substance. It is toxic if swallowed,

causes skin irritation, serious eye damage, and may cause respiratory irritation.[2]

GHS Hazard Classification:
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Hazard Class Category GHS Code Signal Word
Hazard
Statement

Acute Toxicity,

Oral
3 H301 Danger

Toxic if

swallowed[2]

Skin

Corrosion/Irritatio

n

2 H315 Danger
Causes skin

irritation[2]

Serious Eye

Damage/Eye

Irritation

1 H318 Danger
Causes serious

eye damage[2]

Specific Target

Organ Toxicity —

Single Exposure

(Respiratory tract

irritation)

3 H335 Danger

May cause

respiratory

irritation[2]

Target Organs: Respiratory system

Physical and Chemical Properties
A summary of the key physical and chemical properties of 5,8-Dibromoquinoxaline is

provided below.
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Property Value

Molecular Formula C₈H₄Br₂N₂[3]

Molecular Weight 287.94 g/mol

Appearance White to off-white solid/crystals[4]

Melting Point 198-203 °C (decomposes)

Boiling Point ~470 °C[4]

Solubility
Insoluble in water. Soluble in organic solvents

such as alcohols, ethers, and ketones.[4]

Density 2.022 ± 0.06 g/cm³ (Predicted)[4]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure to 5,8-
Dibromoquinoxaline. The following diagram outlines the recommended PPE.

Recommended Personal Protective Equipment (PPE)

Handling
5,8-Dibromoquinoxaline

Eye and Face Protection Skin and Body Protection Respiratory Protection

Chemical safety goggles Face shield (for splash risk) Chemical-resistant gloves
(Nitrile or Butyl Rubber) Lab coat Work in a chemical fume hood

NIOSH-approved respirator
(if fume hood is unavailable or

 in case of high dust concentration)

Click to download full resolution via product page

Recommended PPE for handling 5,8-Dibromoquinoxaline.

Gloves: Chemical-resistant gloves are essential. Nitrile and butyl rubber gloves are

recommended for protection against a wide range of chemicals, including halogenated

aromatic compounds.[5][6] Always inspect gloves for tears or holes before use.
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Eye Protection: Wear tight-sealing safety goggles.[7] A face shield should be worn in situations

where there is a risk of splashing.[7]

Skin and Body Protection: A lab coat should be worn to prevent skin contact.[7]

Respiratory Protection: Handle 5,8-Dibromoquinoxaline in a well-ventilated area, preferably in

a chemical fume hood.[7] If a fume hood is not available or if there is a risk of generating dust,

a NIOSH/MSHA-approved respirator should be used.[7]

Safe Handling and Storage
Handling:

Use only under a chemical fume hood.[7]

Avoid contact with skin, eyes, and clothing.[7]

Avoid inhalation of dust or vapors.[4][7]

Do not eat, drink, or smoke when handling this product.

Wash hands thoroughly after handling.

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[8]

Store locked up.[7]

Incompatible materials: Strong oxidizing agents and strong acids.[4][7]

First Aid Measures
In case of exposure, seek immediate medical attention.[4][9]
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[9][10][11] Seek

immediate medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[9] Remove contaminated

clothing.[9][10] If skin irritation persists, seek

medical attention.

Inhalation

Move the exposed person to fresh air.[9] If

breathing is difficult or has stopped, provide

artificial respiration or oxygen.[9] Keep the

person warm and at rest. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[9]

Accidental Release Measures (Spill Cleanup)
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.
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Spill of
5,8-Dibromoquinoxaline

Evacuate immediate area
and ensure proper ventilation

Don appropriate PPE
(respirator, gloves, goggles, lab coat)

Contain the spill using
inert absorbent material

Carefully sweep or scoop up
the spilled material and absorbent

Place in a suitable, sealed
container for disposal

Clean the spill area with
soap and water

Dispose of waste according to
local, state, and federal regulations

Click to download full resolution via product page

Workflow for handling a spill of 5,8-Dibromoquinoxaline.

Personal Precautions:
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Use personal protective equipment as required.[7]

Ensure adequate ventilation.[7]

Evacuate personnel to safe areas.[7]

Environmental Precautions:

Do not let the product enter drains or surface water.[7]

Methods for Cleaning Up:

For a solid spill, carefully sweep up the material to avoid creating dust and place it into a

suitable, closed container for disposal.[8][12]

Use an inert absorbent material to clean up any remaining residue.[7]

Wash the spill area with soap and water.

Firefighting Measures
Suitable Extinguishing Media:

Water spray, carbon dioxide (CO₂), dry chemical, or alcohol-resistant foam.[7]

Specific Hazards:

Thermal decomposition can lead to the release of irritating gases and vapors, including

nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen

bromide.[8]

Containers may explode when heated.[7]

Protective Equipment for Firefighters:

Wear a self-contained breathing apparatus (SCBA) and full protective gear.[7][8]

Toxicological Information
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Detailed toxicological studies for 5,8-Dibromoquinoxaline are not readily available in the

public domain. The hazard classifications are based on data from similar compounds and

computational predictions. It is classified as acutely toxic if swallowed (Category 3).[2]

Experimental Protocols
Detailed methodologies for the specific toxicological and hazard assessment experiments for

5,8-Dibromoquinoxaline are not publicly available. The hazard classifications provided by

regulatory bodies and suppliers are typically based on standardized testing protocols (e.g.,

OECD guidelines) or on data from structurally similar compounds.

Disclaimer: This guide is intended for informational purposes only and should not be

considered a substitute for a formal safety data sheet (SDS) or professional safety training.

Always consult the most current SDS for 5,8-Dibromoquinoxaline from your supplier before

use and ensure that all personnel are adequately trained in its safe handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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